Cas no 2171696-29-8 (2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2171696-29-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6428122
• PubChem ID: 165530624
• Update Time: 2025-11-03

2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• 2-cyclopropyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid
• EN300-1561274
• 2171696-29-8

• Inchi： 1S/C26H30N2O5/c1-26(2,13-22(29)28-23(24(30)31)16-11-12-16)15-27-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,23H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： QNOSNPJMWZFMNZ-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

2-Cyclopropyl-2-[4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido]acetic Acid (CAS No. 2171696-29-8)

2-Cyclopropyl-2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido]acetic acid is a complex organic compound with the CAS registry number 2171696-29-8. This compound belongs to the class of amino acids modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and other biochemical applications. The structure of this compound is characterized by a cyclopropyl group attached to a central carbon, which is further connected to an Fmoc-amino acid moiety. The presence of the Fmoc group makes this compound particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for constructing complex peptide sequences.

The chemical formula of this compound is C₂₄H₃₅N₃O₅F, and its molecular weight is approximately 485.5 g/mol. The compound's structure includes a cyclopropane ring, which introduces steric hindrance and unique electronic properties. This feature makes it an interesting subject for studying non-covalent interactions and conformational flexibility in organic molecules. Recent studies have highlighted the role of cyclopropyl groups in enhancing the bioactivity of molecules, particularly in the context of drug design and development.

The synthesis of 2-cyclopropyl-2-[4-(Fmoc-amino)-3,3-dimethylbutanamido]acetic acid typically involves multi-step reactions, including alkylation, acylation, and protection/deprotection steps. Researchers have explored various strategies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective construction of chiral centers within this molecule, which is crucial for its application in asymmetric peptide synthesis.

In terms of applications, this compound is primarily used as an intermediate in peptide synthesis. Its Fmoc group ensures compatibility with standard SPPS protocols, making it a valuable tool for constructing peptides with complex architectures. Additionally, the presence of the cyclopropyl group introduces unique physicochemical properties to the resulting peptides, which can enhance their stability and bioavailability. Recent studies have demonstrated that peptides incorporating this compound exhibit improved binding affinity to target proteins, making them promising candidates for drug discovery efforts.

From a pharmacological perspective, 2-cyclopropyl-2-[4-(Fmoc-amino)-3,3-dimethylbutanamido]acetic acid has shown potential in various therapeutic areas. For example, its derivatives have been investigated as inhibitors of proteolytic enzymes, such as proteasomes and caspases, which are implicated in diseases like cancer and neurodegenerative disorders. Preclinical studies have revealed that these derivatives can modulate enzyme activity without significant cytotoxicity, suggesting their potential as therapeutic agents.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its degradation pathways under various conditions, including aerobic and anaerobic environments. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions due to its susceptibility to microbial attack. This finding is significant for ensuring the safe disposal of this compound during industrial processes.

In conclusion, 2-cyclopropyl-2-[4-(Fmoc-amino)-3,3-dimethylbutanamido]acetic acid (CAS No. 2171696-29-8) is a versatile compound with wide-ranging applications in peptide synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for constructing complex biomolecules with tailored properties. As research continues to uncover new insights into its synthesis, applications, and environmental behavior, this compound is poised to play an increasingly important role in the field of organic chemistry and biotechnology.